5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C15H20N6S/c1-11-10-17-15(22-3)19-14(11)21-8-6-20(7-9-21)13-4-5-16-12(2)18-13/h4-5,10H,6-9H2,1-3H3
• InChI Key: GYEOSXHWLIDYMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC(=NC=C3)C)SC
• Molecular Formula: C15H20N6S
• Molecular Weight: 316.4 g/mol
• CAS No.: 2640944-95-0

Description

The compound 5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine features a pyrimidine core substituted with a methyl group at position 5, a methylsulfanyl group at position 2, and a piperazine ring at position 4. The piperazine moiety is further substituted with a 2-methylpyrimidin-4-yl group.

Mechanism of Action

Target of Action

The primary target of 5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is the GPR119 receptor . GPR119 is a G protein-coupled receptor (GPCR) with homology to cannabinoid receptors. It plays a crucial role in glucose homeostasis and lipid metabolism, making it a potential therapeutic target for the treatment of diabetes and obesity.

Mode of Action

5-Methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine acts as an agonist of the GPR119 receptor. It binds to the receptor and activates it, leading to a series of intracellular events. The activation of GPR119 stimulates the release of glucagon-like peptide-1 (GLP-1), a hormone that enhances insulin secretion.

Biochemical Pathways

Upon activation of the GPR119 receptor, the compound influences several biochemical pathways. The most notable is the insulin signaling pathway . The activation of GPR119 promotes the release of GLP-1, which in turn stimulates insulin secretion. This leads to improved glucose tolerance and a decrease in blood glucose levels.

Pharmacokinetics

The compound’s ability to improve glucose tolerance in a dose-dependent manner suggests it has favorable absorption, distribution, metabolism, and excretion (adme) properties.

Result of Action

The activation of the GPR119 receptor by 5-methyl-4-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine results in improved glucose tolerance and insulin secretion. In a diet-induced obesity (DIO) mouse model, the compound decreased body weight without significantly changing food intake. It also normalized several serum biomarkers, including ALT, AST, ALP, GLU, CHOL, HDL, and LDL, and exerted a therapeutic effect on fat deposition in liver tissue.

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The compound’s key structural elements are compared below with analogous pyrimidine and piperazine derivatives:

Table 1: Structural and Functional Comparison

Compound Name/ID	Core Structure	Position 4 Substituent	Position 2 Substituent	Biological Activity/Notes
Target Compound	Pyrimidine	4-(2-methylpyrimidin-4-yl)piperazine	Methylsulfanyl	Assumed kinase inhibitor (structural analogy)
EP 2402347 A1 Compound (e.g., 6-((piperazin-1-yl)methyl)thieno[3,2-d]pyrimidine)	Thieno[3,2-d]pyrimidine	Piperazine-linked morpholino/indazolyl	Varied (e.g., chloro, morpholino)	Kinase inhibition (e.g., mTOR, PI3K)
8b/8c (1,3,4-thiadiazole derivatives)	Pyrimidine-thiadiazole hybrid	4-(2-hydroxyethyl)piperazine	Amino-linked thiadiazole	Antitumor activity (superior to dasatinib)
N-(2-{[5-Bromo-2-(piperidin-1-yl)pyrimidin-4-yl]sulfanyl}-4-methoxyphenyl)-...	Pyrimidine	Piperidin-1-yl	Bromo, sulfonamide	Crystallographically characterized

Key Observations:

Piperazine vs. Piperazine-linked morpholino groups in EP 2402347 compounds enhance solubility and kinase selectivity .

In contrast, sulfonamide groups in analogs (e.g., ) introduce polarity and hydrogen-bonding capacity .

Pyrimidine vs. Thienopyrimidine Cores: Thieno[3,2-d]pyrimidine derivatives (EP 2402347) exhibit broader kinase inhibition profiles due to their fused-ring systems, which enhance planar stacking interactions with ATP-binding pockets .

Physicochemical Properties

• Solubility : Piperazine derivatives generally exhibit better aqueous solubility than piperidine analogs due to their basic nitrogen atoms .